Cas no 1187164-19-7 (2-(4-Ethylbenzoyl)-3-methylpyridine)

• Product Name: 2-(4-Ethylbenzoyl)-3-methylpyridine
• CAS No: 1187164-19-7
• MF: C₁₅H₁₅NO
• MW: 225.285703897476
• CID: 4684358
• Update Time: 2025-10-31

2-(4-Ethylbenzoyl)-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Ethylbenzoyl)-3-methylpyridine
• (4-Ethylphenyl)(3-methylpyridin-2-yl)methanone
• BC4403160

• Inchi： 1S/C15H15NO/c1-3-12-6-8-13(9-7-12)15(17)14-11(2)5-4-10-16-14/h4-10H,3H2,1-2H3
• InChI Key： JSCRGIGYRFCVGM-UHFFFAOYSA-N
• SMILES： O=C(C1C(C)=CC=CN=1)C1C=CC(=CC=1)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 256
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(4-Ethylbenzoyl)-3-methylpyridine

Compound CAS No. 1187164-19-7: 2-(4-Ethylbenzoyl)-3-methylpyridine

The compound with CAS No. 1187164-19-7, commonly referred to as 2-(4-Ethylbenzoyl)-3-methylpyridine, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. The 4-Ethylbenzoyl group attached to the pyridine ring introduces interesting electronic and steric effects, making it a valuable compound for further research.

Recent studies have highlighted the importance of 2-(4-Ethylbenzoyl)-3-methylpyridine in the development of new therapeutic agents. Researchers have explored its role as a potential inhibitor in various enzymatic pathways, particularly in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's. The methylpyridine moiety has been shown to enhance bioavailability, making it a promising candidate for drug delivery systems.

The synthesis of 2-(4-Ethylbenzoyl)-3-methylpyridine involves a multi-step process that includes Friedel-Crafts acylation and subsequent alkylation reactions. Recent advancements in catalytic methods have optimized the yield and purity of this compound, making it more accessible for large-scale production. The use of microwave-assisted synthesis has also been reported, significantly reducing reaction times while maintaining high efficiency.

In terms of applications, 2-(4-Ethylbenzoyl)-3-methylpyridine has shown potential in the field of material science, particularly in the development of advanced polymers and organic semiconductors. Its ability to form stable π-conjugated systems makes it a valuable component in the design of high-performance electronic materials.

Moreover, recent research has focused on the environmental impact of 2-(4-Ethylbenzoyl)-3-methylpyridine and its degradation pathways under various conditions. Studies indicate that this compound exhibits biodegradability under aerobic conditions, which is crucial for its safe disposal and industrial applications.

In conclusion, 2-(4-Ethylbenzoyl)-3-methylpyridine (CAS No. 1187164-19-7) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key molecule for future innovations in pharmacology and materials science.